Cas no 887266-98-0 (2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride)

• Product Name: 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride
• CAS No: 887266-98-0
• MF: C₆H₃ClFNO₄S
• MW: 239.608722925186
• MDL: MFCD07368711
• CID: 3031269
• PubChem ID: 2783412
• Update Time: 2025-10-29

2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-6-NITROBENZENESULPHONYL CHLORIDE
• MFCD07368711
• CS-0251409
• SCHEMBL19858519
• AT11550
• PS-10819
• 2-Fluoro-6-nitrobenzene sulfonyl chloride
• AKOS006220925
• 2-fluoro-6-nitrobenzenesulfonyl chloride
• 2-fluoro-6-nitrobenzene-1-sulfonyl chloride
• EN300-54672
• 887266-98-0
• 860-109-1
• 2-fluoro-6-nitrobenzene-1-sulfonylchloride
• 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride

• MDL： MFCD07368711
• Inchi： 1S/C6H3ClFNO4S/c7-14(12,13)6-4(8)2-1-3-5(6)9(10)11/h1-3H
• InChI Key： QTNQIGYAUISKNU-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=CC=1[N+](=O)[O-])F)(=O)=O

Computed Properties

• Exact Mass: 238.9455346Da
• Monoisotopic Mass: 238.9455346Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.3Ų

2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride

Introduction to 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride (CAS No. 887266-98-0)

2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 887266-98-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic sulfonates, characterized by its unique structural features that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride consists of a benzene ring substituted with a fluoro group at the 2-position and a nitro group at the 6-position, with a sulfonyl chloride functional group attached to the 1-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it highly reactive and useful in organic transformations. The presence of both electron-withdrawing groups (nitro and sulfonyl chloride) enhances its utility as a synthetic building block, particularly in constructing more complex heterocyclic compounds.

In recent years, the demand for fluorinated aromatic compounds has surged due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Among these, 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride has emerged as a key intermediate in the development of novel pharmaceutical agents. Its ability to undergo nucleophilic substitution reactions makes it particularly valuable in synthesizing sulfonamides, which are widely used in antibiotics, anti-inflammatory drugs, and anticancer agents.

One of the most compelling applications of 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactivity of the sulfonyl chloride group, researchers can efficiently introduce this moiety into kinase inhibitor molecules, enhancing their potency and selectivity. Recent studies have demonstrated its utility in developing small-molecule inhibitors targeting tyrosine kinases, which are pivotal in cancer therapy.

The pharmaceutical industry has also explored the use of 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride in the development of antiviral drugs. The fluoro substituent, in particular, has been shown to improve drug resistance profiles against viral enzymes such as proteases and polymerases. For instance, derivatives of this compound have been investigated as potential inhibitors of HIV protease, contributing to the ongoing efforts to combat viral infections.

Furthermore, 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride has found applications in agrochemical research. Fluorinated aromatic compounds are known for their enhanced stability against environmental degradation, making them ideal candidates for use in pesticides and herbicides. Researchers have utilized this compound to synthesize novel fluorinated sulfonylurea derivatives, which exhibit improved efficacy against pests while maintaining lower toxicity to non-target organisms.

The synthetic methodologies involving 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride have also seen significant advancements. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled more efficient and scalable production processes. These advancements not only reduce costs but also improve yields, making it more feasible for industrial applications.

In academic research, 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride has been employed as a starting material for exploring new chemical reactions and pathways. Its unique reactivity profile allows chemists to investigate novel synthetic strategies that could lead to breakthroughs in drug discovery. For example, recent studies have focused on developing catalytic systems that can selectively functionalize the fluoro and nitro groups while preserving the integrity of the sulfonyl chloride moiety.

The safety profile of 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride is another critical aspect that has been thoroughly evaluated. While handling this compound requires standard laboratory precautions due to its reactivity with nucleophiles and moisture-sensitive nature, it does not pose significant health hazards when used appropriately. Proper storage conditions and handling protocols ensure its stability and prevent any unintended reactions.

The future prospects for 2-Fluoro-6-Nitrobenzene-1-Sulfonyl Chloride are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. The increasing emphasis on fluorinated compounds underscores their importance in modern chemistry and medicine. As new synthetic tools and methodologies continue to emerge, the potential uses for this compound are likely to grow even further.